Cas no 65550-81-4 (2-Bromo-3-chloro-5-methylpyridine)

2-Bromo-3-chloro-5-methylpyridine is a halogenated pyridine derivative commonly employed as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromo, chloro, and methyl groups at the 2, 3, and 5 positions—enhances reactivity in cross-coupling reactions, facilitating the construction of complex heterocyclic frameworks. The compound’s stability under standard conditions and compatibility with a range of catalytic systems make it a valuable building block for medicinal chemistry and material science applications. Its high purity and well-defined structure ensure consistent performance in nucleophilic substitution and metal-catalyzed transformations, supporting efficient synthetic routes to target molecules.
2-Bromo-3-chloro-5-methylpyridine structure
65550-81-4 structure
Product Name:2-Bromo-3-chloro-5-methylpyridine
CAS No:65550-81-4
MF:C6H5BrClN
MW:206.467599630356
MDL:MFCD09839259
CID:58360
Update Time:2025-10-21

2-Bromo-3-chloro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3-chloro-5-methylpyridine
    • 2-Bromo-3-chloro-5-picoline
    • 2-B-3-Chloro-5-Methyl Pyridine
    • Pyridine, 2-bromo-3-chloro-5-methyl-
    • PubChem5775
    • GNNKEUJOCAJOBW-UHFFFAOYSA-N
    • KM0935
    • SBB054317
    • 2-bromo-3-chloro-5-methyl-pyridine
    • RP26255
    • OR42133
    • FCH1394110
    • VP10083
    • AB53543
    • BC003027
    • EN001776
    • BC228752
    • MDL： MFCD09839259
    • Inchi： 1S/C6H5BrClN/c1-4-2-5(8)6(7)9-3-4/h2-3H,1H3
    • InChI Key： GNNKEUJOCAJOBW-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=C(C=N1)C)Cl

Computed Properties

  • Exact Mass: 204.92900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Boiling Point: 254.5℃ at 760 mmHg
  • PSA: 12.89000
  • LogP: 2.80590

2-Bromo-3-chloro-5-methylpyridine Security Information

2-Bromo-3-chloro-5-methylpyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-3-chloro-5-methylpyridine Pricemore >>

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